Cas no 1774685-93-6 (1-3-(dimethylamino)propyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-3-(dimethylamino)propyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1774685-93-6
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6216667
• PubChem ID: 114526539
• Update Time: 2024-01-11

1-3-(dimethylamino)propyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)propyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1774685-93-6
• 1-[3-(dimethylamino)propyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592815

• Inchi： 1S/C11H20N4O2/c1-8(2)10-9(11(16)17)12-13-15(10)7-5-6-14(3)4/h8H,5-7H2,1-4H3,(H,16,17)
• InChI Key： IDOSJABYSXMHSF-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)C)N(CCCN(C)C)N=N1)=O

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 71.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles